Cas no 31488-19-4 (1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 31488-19-4
• MF: C₂₀H₂₃N₅O₂
• MW: 365.428923845291
• CID: 5554522
• PubChem ID: 7585819
• Update Time: 2025-07-15

1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• F3124-1089
• Z274614876
• 8-isopentyl-1,3-dimethyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS008084266
• 31488-19-4
• 2,4-dimethyl-6-(3-methylbutyl)-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H23N5O2/c1-13(2)10-11-24-15(14-8-6-5-7-9-14)12-25-16-17(21-19(24)25)22(3)20(27)23(4)18(16)26/h5-9,12-13H,10-11H2,1-4H3
• InChI Key： JWRWGLSQTHDCLH-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C1N2C=C(C2C=CC=CC=2)N1CCC(C)C

Computed Properties

• Exact Mass: 365.18517499g/mol
• Monoisotopic Mass: 365.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.8Ų

Additional information on 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Comprehensive Overview of 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 31488-19-4)

1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, with the CAS number 31488-19-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₀H₂₆N₄O₂, and it has a molecular weight of approximately 350.45 g/mol.

The chemical structure of 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione includes a central imidazopyridine core with substituents at various positions. The presence of methyl groups at the 1 and 3 positions, a 3-methylbutyl group at the 8 position, and a phenyl group at the 7 position contributes to its distinct properties and potential biological activities. These substituents play a crucial role in modulating the compound's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been a growing interest in the development of imidazopyridine derivatives for their potential therapeutic applications. Research has shown that compounds within this class can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific structure of 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has been investigated for its potential as a lead compound in drug discovery efforts.

CAS No. 31488-19-4 has been studied for its ability to modulate various biological pathways. One of the key areas of research has focused on its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also shown promise in antiviral research. Studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. This makes it an attractive candidate for further investigation as an antiviral agent.

In the realm of cancer research, this compound has been evaluated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines and inhibit tumor growth in animal models. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that CAS No. 31488-19-4 may have potential as a novel anticancer agent.

The pharmacokinetic properties of 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione have also been studied to assess its suitability for therapeutic applications. Research has shown that it exhibits favorable absorption and distribution profiles when administered orally or intravenously. Additionally, it has demonstrated good metabolic stability and low toxicity in preclinical studies.

To further explore the therapeutic potential of this compound, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of CAS No. 31488-19-4 in treating various diseases. Early results from these trials have been promising and have provided valuable insights into its pharmacological profile and potential clinical applications.

In conclusion, 1,3-dimethyl-8-(3-methylbutyl)-7-phenyl-1H,2H,3H,4H,8H-imidazo[1，2-g]purine-2，4-dione (CAS No. 31488–19–4) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.